9-(((4-Methoxyphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol

• CAS No.: 104628-28-6
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 9-[(4-methoxyphenyl)methylamino]-1,2,3,4-tetrahydroacridin-1-ol
• InChI: InChI=1S/C21H22N2O2/c1-25-15-11-9-14(10-12-15)13-22-21-16-5-2-3-6-17(16)23-18-7-4-8-19(24)20(18)21/h2-3,5-6,9-12,19,24H,4,7-8,13H2,1H3,(H,22,23)
• InChI Key: GKQCJUSPLSEUKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C3C(CCCC3=NC4=CC=CC=C42)O

Description

9-(((4-Methoxyphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dihydro-9-(4-methoxybenzylamino)acridin-1(2H)-one (4.25 g) was dissolved in 75 ml of dry THF and chilled with ice-water. 1M lithium aluminum hydride in THF (7.0 ml) was then added dropwise. After 15 minutes the reaction was quenched by the sequential dropwise addition of 0.4 ml of water, 0.4 ml of 15% sodium hydride and 1.2 ml of water. The inorganic salts were filtered off, the solvents were evaporated, and the residue recrystallized from dichloromethane-ether to give 3.0 g of analytically pure product, mp 163°-165° C.